Cas no 22991-04-4 (4-(3-chlorophenyl)butanenitrile)

• Product Name: 4-(3-chlorophenyl)butanenitrile
• CAS No: 22991-04-4
• MF: C₁₀H₁₀ClN
• MW: 179.646101474762
• MDL: MFCD09744536
• CID: 2857787
• Update Time: 2025-05-22

4-(3-chlorophenyl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• Benzenebutanenitrile, 3-chloro-
• 4-(3-chlorophenyl)butanenitrile

• MDL： MFCD09744536
• Inchi： 1S/C10H10ClN/c11-10-6-3-5-9(8-10)4-1-2-7-12/h3,5-6,8H,1-2,4H2
• InChI Key： SVKNGXBNBPVTSG-UHFFFAOYSA-N
• SMILES： C1(CCCC#N)=CC=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-(3-chlorophenyl)butanenitrile

Comprehensive Guide to 4-(3-chlorophenyl)butanenitrile (CAS No. 22991-04-4): Properties, Applications, and Market Insights

4-(3-chlorophenyl)butanenitrile (CAS No. 22991-04-4) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This nitrile derivative, featuring a chlorophenyl group, has garnered significant attention due to its versatile reactivity and potential applications in synthetic chemistry. With the increasing demand for chlorophenyl derivatives in drug discovery, this compound has become a valuable building block for researchers.

The molecular structure of 4-(3-chlorophenyl)butanenitrile consists of a butanenitrile chain attached to a 3-chlorophenyl ring. This unique combination of functional groups makes it particularly useful for synthesizing more complex molecules. Recent studies have highlighted its role as a precursor in the development of pharmaceutical intermediates, especially in creating compounds with potential biological activity.

One of the most searched questions about CAS 22991-04-4 relates to its solubility and stability characteristics. The compound demonstrates moderate solubility in common organic solvents like ethanol, acetone, and dichloromethane, while being practically insoluble in water. This property profile makes it particularly suitable for organic synthesis applications where controlled reactivity is required.

In the context of current research trends, 4-(3-chlorophenyl)butanenitrile has gained attention for its potential in developing novel heterocyclic compounds. The pharmaceutical industry is particularly interested in exploring its utility for creating new molecular scaffolds that could lead to innovative therapeutic agents. This aligns with the growing market demand for specialty chemicals in drug development pipelines.

The synthesis of 22991-04-4 typically involves the reaction of 3-chlorobenzyl chloride with appropriate nitrile precursors. Process optimization for this compound has been a focus area for chemical manufacturers, aiming to improve yield and purity while maintaining cost-effectiveness. Recent advancements in green chemistry approaches have also influenced production methods for such intermediates.

From a safety perspective, proper handling procedures should be followed when working with 4-(3-chlorophenyl)butanenitrile, including the use of personal protective equipment and adequate ventilation. While not classified as hazardous under normal handling conditions, standard laboratory precautions for organic compounds should be observed. This practical information is frequently sought by researchers and technicians working with this material.

The global market for chlorophenyl-based intermediates like 22991-04-4 has shown steady growth, driven by increasing R&D activities in the pharmaceutical sector. Market analysts project continued demand expansion, particularly in regions with strong generic drug manufacturing capabilities. Pricing trends for this specialty chemical have remained stable, with occasional fluctuations based on raw material availability.

Analytical characterization of 4-(3-chlorophenyl)butanenitrile typically involves techniques such as GC-MS, HPLC, and NMR spectroscopy. These methods are crucial for quality control purposes and are often referenced in technical inquiries about this compound. The availability of high-purity grades (typically >98%) makes it suitable for sensitive synthetic applications where impurity profiles are critical.

Emerging applications for CAS 22991-04-4 include its use in material science research, particularly in the development of specialty polymers and liquid crystals. The compound's molecular structure offers interesting possibilities for creating novel materials with specific electronic or optical properties. This expanding application scope contributes to its growing importance in chemical research portfolios.

Storage recommendations for 4-(3-chlorophenyl)butanenitrile include keeping the material in tightly sealed containers under inert atmosphere when possible, protected from moisture and extreme temperatures. These storage conditions help maintain the compound's stability over extended periods, a practical consideration often searched by laboratory managers and procurement specialists.

In conclusion, 4-(3-chlorophenyl)butanenitrile (CAS No. 22991-04-4) represents an important building block in modern synthetic chemistry with diverse applications across multiple research fields. Its combination of structural features and reactivity makes it valuable for pharmaceutical development, material science, and specialty chemical synthesis. As research continues to uncover new applications, this compound is likely to maintain its position as a significant intermediate in chemical innovation.